Cas no 5968-09-2 (N-tert-butyl-4-[3-(4-methylbenzyl)-1,2,4-thiadiazol-5-yl]piperazine-1-carboxamide)

• Product Name: N-tert-butyl-4-[3-(4-methylbenzyl)-1,2,4-thiadiazol-5-yl]piperazine-1-carboxamide
• CAS No: 5968-09-2
• MF: C₁₉H₂₇N₅OS
• MW: 373.515582323074
• CID: 1616274
• PubChem ID: 5253078
• Update Time: 2025-04-21

N-tert-butyl-4-[3-(4-methylbenzyl)-1,2,4-thiadiazol-5-yl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-[3-(4-methylbenzyl)-1,2,4-thiadiazol-5-yl]piperazine-1-carboxamide
• DTXSID20413451
• N-tert-butyl-4-[3-[(4-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl]piperazine-1-carboxamide
• 5968-09-2

• Inchi： 1S/C19H27N5OS/c1-14-5-7-15(8-6-14)13-16-20-18(26-22-16)24-11-9-23(10-12-24)17(25)21-19(2,3)4/h5-8H,9-13H2,1-4H3,(H,21,25)
• InChI Key： UQMCPIKGMWWWLR-UHFFFAOYSA-N
• SMILES： S1C(=NC(CC2C=CC(C)=CC=2)=N1)N1CCN(C(NC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 373.19391
• Monoisotopic Mass: 373.193631
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6
• XLogP3: 3.6

Experimental Properties

• Density: 1.189
• Refractive Index: 1.586
• PSA: 61.36